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Introduction
1-aminocyclopropane-1-carboxylate (ACC) deaminase is an enzyme produced by a variety of

soil microorganisms that plays a crucial role in promoting plant growth, particularly under stress

conditions.[1] This enzyme cleaves ACC, the immediate precursor of ethylene in plants, into α-

ketobutyrate and ammonia.[1][2] By reducing the levels of ACC in plants, these bacteria

effectively lower the concentration of ethylene, a plant hormone that can be detrimental to root

elongation and overall plant development when present in high concentrations, especially

during times of stress such as drought, salinity, or pathogen attack.[2][3] The quantification of

ACC deaminase activity is therefore a critical step in identifying and characterizing plant

growth-promoting rhizobacteria (PGPR) for their potential application in sustainable agriculture

and for the development of novel biofertilizers and plant-strengthening agents.

These application notes provide a detailed protocol for the quantitative determination of ACC

deaminase activity in soil bacteria, based on the colorimetric estimation of α-ketobutyrate

production.

Biochemical Pathway of ACC Deaminase Activity
ACC deaminase catalyzes the deamination of ACC to produce α-ketobutyrate and ammonia.[1]

This reaction is central to the plant growth-promoting capabilities of the bacteria possessing
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this enzyme.

1-Aminocyclopropane-1-carboxylate (ACC) ACC Deaminase α-Ketobutyrate + Ammonia (NH₃)
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Caption: Biochemical conversion of ACC by ACC deaminase.

Experimental Workflow for ACC Deaminase Assay
The overall workflow for the assay involves several key stages, from the initial isolation and

culture of the bacteria to the final spectrophotometric quantification of the enzymatic activity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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